6-nitro-2-oxo-N-(pyridin-2-ylmethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 6-nitro-2-oxo-N-(pyridin-2-ylmethyl)chromene-3-carboxamide
• InChI: InChI=1S/C16H11N3O5/c20-15(18-9-11-3-1-2-6-17-11)13-8-10-7-12(19(22)23)4-5-14(10)24-16(13)21/h1-8H,9H2,(H,18,20)
• InChI Key: ZYGWOQVKLFIRFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)C2=CC3=C(C=CC(=C3)[N+](=O)[O-])OC2=O
• Molecular Formula: C16H11N3O5
• Molecular Weight: 325.27 g/mol

Description

6-nitro-2-oxo-N-(pyridin-2-ylmethyl)-2H-chromene-3-carboxamide, also known as NOCC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. NOCC belongs to the class of chromene derivatives and has a molecular formula of C18H12N2O5.

Scientific Research Applications

Chemical Sensing

The compound 6-nitro-2-oxo-N-(pyridin-2-ylmethyl)-2H-chromene-3-carboxamide and its derivatives have been studied for their potential as fluorescent probes in chemical sensing, particularly for the selective detection of metal ions. For instance, similar compounds have been synthesized for the detection of copper ions (Cu2+) in aqueous solutions, demonstrating high selectivity for Cu2+ over other biologically relevant metals. This selectivity is critical in environmental monitoring and biomedical applications where specific metal ion detection is required (Zhou Peng, 2010).

Coordination Chemistry

In coordination chemistry, the interaction of similar compounds with various metal ions has been explored to understand their coordination behavior and structural properties. For example, the study of nickel(II) complexes with related ligands has provided insights into coordination geometries and the formation of complex structures, which are of interest in the development of metal-based drugs, catalysis, and materials science (Y. Nawata, H. Iwasaki, Yoshihiko Saito, 1967).

Photophysical Properties

The photophysical properties of coumarin-based compounds, including 6-nitro-2-oxo-N-(pyridin-2-ylmethyl)-2H-chromene-3-carboxamide derivatives, are of significant interest due to their potential applications in photodynamic therapy, organic light-emitting diodes (OLEDs), and as fluorescence markers in biological imaging. Research in this area focuses on understanding the fluorescence behavior of these compounds in different environments and their interaction with other molecules, which can lead to novel applications in bioimaging and sensing technologies.

Molecular Synthesis

The synthesis and structural characterization of compounds related to 6-nitro-2-oxo-N-(pyridin-2-ylmethyl)-2H-chromene-3-carboxamide play a crucial role in the field of organic chemistry and materials science. Studies on efficient synthesis methods, such as microwave-assisted synthesis, and the investigation of their crystal structures provide valuable information for the design and development of new materials with desired properties (A. Bekhradnia, Elham Domehri, Masomeh Khosravi, 2016).